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Compound of Interest

Compound Name: PTP1B-IN-3

Cat. No.: B15578079

Audience: Researchers, scientists, and drug development professionals.

Introduction

Protein Tyrosine Phosphatase 1B (PTP1B) is a critical negative regulator in insulin and leptin
signaling pathways, making it a significant therapeutic target for type 2 diabetes, obesity, and
cancer.[1][2] PTP1B-IN-3 is a potent and selective inhibitor of PTP1B, also showing inhibitory
activity against the highly homologous T-cell protein tyrosine phosphatase (TCPTP).[3][4] With
an I1Cso value of 120 nM for both PTP1B and TCPTP, this small molecule is a valuable tool for
studying the physiological and pathological roles of these enzymes.[4][5] Proper preparation of
stock solutions is crucial for obtaining reliable and reproducible results in downstream biological
assays. This document provides a detailed protocol for preparing a stock solution of PTP1B-IN-
3 using Dimethyl Sulfoxide (DMSO).

Physicochemical and Biological Properties

The essential properties of PTP1B-IN-3 are summarized below. This information is critical for
accurate preparation and effective use in experimental settings.
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Property Value Source
Molecular Weight 362.06 g/mol [31[5]
Formula C12H7BrF2NOsP [3][5]
Appearance White to off-white solid [4]
Purity >98% (typically) [3]
120 nM (for PTP1B and
ICso [4115]
TCPTP)

Solubility in DMSO 50 mg/mL (138.10 mM) [415]
Storage (Powder) 3 years at -20°C [4115]
) 6 months at -80°C or 1 month
Storage (in DMSO) [4115]

at -20°C

PTP1B Signaling and Inhibition

PTP1B plays a key role in downregulating insulin signaling by dephosphorylating the insulin
receptor (IR) and its substrates (IRS).[1] Inhibition of PTP1B enhances insulin sensitivity,
making it a target for anti-diabetic therapies. PTP1B-IN-3 acts by targeting the PTP1B active
site, preventing the dephosphorylation of its substrates and thereby promoting the downstream
signaling cascade.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.targetmol.com/compound/ptp1b-in-3
https://file.medchemexpress.com/batch_PDF/HY-15133/PTP1B-IN-3-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/ptp1b-in-3
https://file.medchemexpress.com/batch_PDF/HY-15133/PTP1B-IN-3-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/PTP1B-IN-3.html
https://www.targetmol.com/compound/ptp1b-in-3
https://www.medchemexpress.com/PTP1B-IN-3.html
https://file.medchemexpress.com/batch_PDF/HY-15133/PTP1B-IN-3-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/PTP1B-IN-3.html
https://file.medchemexpress.com/batch_PDF/HY-15133/PTP1B-IN-3-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/PTP1B-IN-3.html
https://file.medchemexpress.com/batch_PDF/HY-15133/PTP1B-IN-3-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/PTP1B-IN-3.html
https://file.medchemexpress.com/batch_PDF/HY-15133/PTP1B-IN-3-DataSheet-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9266911/
https://www.benchchem.com/product/b15578079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

PTP1B Regulation

PTP1B-IN-3

inhibits

Insulin Signaling Pathway

Insulin

PTP1B

dephosphorylates

Insulin Receptor (IR)
(Phosphorylated)

phosphorylates

IRS (Phosphorylated)

Downstream Signaling
(e.g., PIBK/Akt pathway)

:

Glucose Uptake

Click to download full resolution via product page

Caption: PTP1B action in the insulin signaling pathway and its inhibition.

Experimental Protocol: Preparation of a 10 mM
PTP1B-IN-3 Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of PTP1B-IN-3 in anhydrous
DMSO. This concentration is a common starting point for subsequent dilutions for various in
vitro assays and is well below the maximum solubility of the compound.

Materials and Equipment

e PTP1B-IN-3 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), biotechnology grade
o Calibrated analytical balance

» Sterile microcentrifuge tubes (e.g., 1.5 mL)

o Calibrated micropipettes and sterile tips

» Vortex mixer

e Sonicator water bath (recommended)

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure

1. Calculation of Required Mass and Solvent Volume:

To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
For example, to prepare 1 mL of a 10 mM stock solution:

e Mass (mg) = 10 mmol/L x 0.001 L x 362.06 g/mol x 1000 mg/g

e Mass (mg) = 3.62 mg

Summary of Volumes for a 10 mM Stock Solution:
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Mass of PTP1B-IN-3 Volume of DMSO to Add
1mg 0.2762 mL (276.2 L)
5 mg 1.3810 mL (1381.0 pL)

. Weighing the Compound:

Allow the vial containing PTP1B-IN-3 powder to equilibrate to room temperature before
opening to prevent moisture condensation.

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the calculated mass (e.g., 3.62 mg) of PTP1B-IN-3 powder and transfer it
into the tared tube.

. Dissolution:

Using a calibrated micropipette, add the corresponding volume of anhydrous DMSO (e.g., 1
mL for 3.62 mg) to the tube containing the powder.

Tightly cap the tube and vortex vigorously for 1-2 minutes.

Visually inspect the solution to ensure all solid has dissolved. If particulates remain, sonicate
the tube in a water bath for 5-10 minutes.[4][5] Gentle warming (up to 37°C) can also aid
dissolution, but check for compound stability if this method is used.[6]

. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use working volumes (e.g., 10-20 pL) in sterile, clearly labeled
microcentrifuge tubes.[6][7]

Label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and
date of preparation.

Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter-
term use (up to 1 month).[4][5] Protect from light.
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5. Preparation of Working Solutions:
e When preparing for an experiment, thaw a single aliquot of the stock solution.

o Perform serial dilutions of the DMSO stock solution in your aqueous buffer or cell culture
medium. It is recommended to first make intermediate dilutions in DMSO before the final
dilution into the aqueous medium to prevent precipitation.[8]

e Crucially, ensure the final concentration of DMSO in your assay is low (typically <0.1%) to
avoid solvent-induced toxicity or artifacts.[6][9] Always include a vehicle control (medium with

the same final concentration of DMSO) in your experiments.

Workflow Visualization

The following diagram illustrates the key steps for preparing the PTP1B-IN-3 stock solution.
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Caption: Experimental workflow for PTP1B-IN-3 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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